(5-(Furan-2-yl)isoxazol-3-yl)(4-((4-methoxyphenyl)sulfonyl)piperidin-1-yl)methanone

• IUPAC Name: [5-(furan-2-yl)-1,2-oxazol-3-yl]-[4-(4-methoxyphenyl)sulfonylpiperidin-1-yl]methanone
• InChI: InChI=1S/C20H20N2O6S/c1-26-14-4-6-15(7-5-14)29(24,25)16-8-10-22(11-9-16)20(23)17-13-19(28-21-17)18-3-2-12-27-18/h2-7,12-13,16H,8-11H2,1H3
• InChI Key: JGOREZLJEXIYQA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)C2CCN(CC2)C(=O)C3=NOC(=C3)C4=CC=CO4
• Molecular Formula: C20H20N2O6S
• Molecular Weight: 416.4 g/mol

Description

(5-(Furan-2-yl)isoxazol-3-yl)(4-((4-methoxyphenyl)sulfonyl)piperidin-1-yl)methanone is a useful research compound. Its molecular formula is C20H20N2O6S and its molecular weight is 416.45. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

Compounds related to (5-(Furan-2-yl)isoxazol-3-yl)(4-((4-methoxyphenyl)sulfonyl)piperidin-1-yl)methanone have been synthesized and evaluated for their biological activities. For example, derivatives of 1-(4-chlorophenyl)-3-(4-substituted phenyl)-5-(5-(4-nitrophenyl) furan-2-yl)-4,5-dihydro-1H-pyrazole and related compounds showed significant in vivo anti-inflammatory and in vitro antibacterial activities (Ravula et al., 2016).

Antimicrobial Activity

Derivatives of furanyl compounds have shown promising antimicrobial activity. For instance, 2,4-difluorophenyl(piperidin-4-yl)methanone oxime derivatives exhibited good antimicrobial activity against various pathogenic bacterial and fungal strains (Mallesha & Mohana, 2014).

Corrosion Inhibition

A study on 4-(4-aminobenzene-1-sulfonyl)piperazin-1-yl)(furan-2-yl)methanone indicated its potential as an inhibitor for the prevention of mild steel corrosion in acidic mediums, showing effective inhibition efficiency (Singaravelu & Bhadusha, 2022).

Structural and Molecular Studies

The molecular and crystal structure of compounds such as [1-(3,5-Dimethyl-2,3-dihydro-isoxazole-4-sulfonyl)-piperidin-4-yl}-diphenyl-methanol, related to the queried compound, has been characterized, revealing important structural insights for further applications (Naveen et al., 2015).

Enzymatic Studies

Compounds with furanyl rings have been studied for their potential in enzymatic reactions. For example, enzyme-catalyzed oxidation of 5-hydroxymethylfurfural to furan-2,5-dicarboxylic acid has shown promising results, offering insights into biobased chemical production (Dijkman, Groothuis, & Fraaije, 2014).

Anticancer Research

Several furanyl derivatives have been synthesized and tested for their antitumor activities, showing promising results in inhibiting various human cancer cell lines, which could lead to potential therapeutic applications (Công et al., 2020).

Antiprotozoal Activities

Research has been conducted on compounds like 2-[5-(4-Amidinophenyl)-furan-2-yl]-5,6,7,8-tetrahydro-imidazo[1,2-a]pyridine-6-carboxamidine acetate salt, demonstrating notable antiprotozoal activities, suggesting potential in treating protozoal infections (Ismail et al., 2004).